90-53-9

2,3-Dimethoxyphenylacetic acid

In Stock

• CAS RN:
• 90-53-9

• Formula:
• C10H12O4

• InChI:
• InChI=1S/C10H12O4/c1-13-8-5-3-4-7(6-9(11)12)10(8)14-2/h3-5H,6H2,1-2H3,(H,11,12)

• InChIKey:
• UZULEJNWMHZSGY-UHFFFAOYSA-N

• 2,3-Dimethoxyphenylacetic acid, also known as 2,3-Dimethoxyphenylacetic acid, is a useful research compound. Its molecular formula is C10H12O4 and its molecular weight is 196.2 g/mol. The purity is usually 95%.

Carnegine

• CAS RN:
• 490-53-9

• Formula:
• C13H19NO2

• InChI:
• InChI=1S/C13H19NO2/c1-9-11-8-13(16-4)12(15-3)7-10(11)5-6-14(9)2/h7-9H,5-6H2,1-4H3

• InChIKey:
• HRSIPKSSEVRSPG-UHFFFAOYSA-N

• Carnegine is a natural product found in Neobuxbaumia tetetzo, Nandina domestica, and other organisms with data available.

3-{5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine

In Stock

• CAS RN:
• 5690-53-9

• Formula:
• C16H15N3O2

• InChI:
• InChI=1S/C16H15N3O2/c1-11-6-12(2)8-14(7-11)20-10-15-18-16(19-21-15)13-4-3-5-17-9-13/h3-9H,10H2,1-2H3

• InChIKey:
• PRAHPDQAXGDKAQ-UHFFFAOYSA-N

• 3-{5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine is a useful research compound. Its molecular formula is C16H15N3O2 and its molecular weight is 281.31 g/mol. The purity is usually 95%.

Aureofacin

• CAS RN:
• 39390-53-9

• Formula:
• C62H91N3O19

• InChI:
• InChI=1S/C62H91N3O19/c1-37-18-16-14-12-10-8-6-7-9-11-13-15-17-19-51(83-62-39(3)58(63)59(80)40(4)82-62)35-54(76)57(61(81)65-36-55(77)78)53(75)33-49(72)30-47(70)28-45(68)26-44(67)27-46(69)29-48(71)31-50(73)34-56(79)84-60(37)38(2)20-25-43(66)32-52(74)41-21-23-42(64-5)24-22-41/h6-19,21-24,37-40,43-47,50-51,53-54,57-60,62,64,66-70,73,75-76,80H,20,25-36,63H2,1-5H3,(H,65,81)(H,77,78)/b7-6-,10-8-,11-9+,14-12+,15-13+,18-16+,19-17+/t37?,38?,39-,40+,43?,44?,45?,46?,47?,50?,51?,53?,54?,57?,58+,59+,60?,62?/m0/s1

• InChIKey:
• MULIUBVVBQAVND-NQAACZLJSA-N

• Aureofacin, also known as Aureofacin, is a useful research compound. Its molecular formula is C62H91N3O19 and its molecular weight is 1182.4 g/mol. The purity is usually 95%.

3-hydroxy-1-phenyl-3-(p-tolyl)-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide

In Stock

• CAS RN:
• 288090-53-9

• Formula:
• C19H21BrN2OS

• InChI:
• InChI=1S/C19H21N2OS.BrH/c1-15-8-10-16(11-9-15)19(22)14-20(17-6-3-2-4-7-17)18-21(19)12-5-13-23-18;/h2-4,6-11,22H,5,12-14H2,1H3;1H/q+1;/p-1

• InChIKey:
• KMQHFABRTFEGKP-UHFFFAOYSA-M

• 3-hydroxy-1-phenyl-3-(p-tolyl)-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide is a useful research compound. Its molecular formula is C19H21BrN2OS and its molecular weight is 405.35. The purity is usually 95%.

2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-6-phenylpyrimidin-4(3H)-one

In Stock

• CAS RN:
• 602290-53-9

• Formula:
• C19H16N2O3S

• InChI:
• InChI=1S/C19H16N2O3S/c1-24-15-9-7-14(8-10-15)17(22)12-25-19-20-16(11-18(23)21-19)13-5-3-2-4-6-13/h2-11H,12H2,1H3,(H,20,21,23)

• InChIKey:
• YVTDMDBQNNAZCF-UHFFFAOYSA-N

• 2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-6-phenylpyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C19H16N2O3S and its molecular weight is 352.41. The purity is usually 95%.

N-(1,3-benzodioxol-5-yl)-2-[3-(3-fluorophenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide

In Stock

• CAS RN:
• 872590-53-9

• Formula:
• C19H13FN6O4

• InChI:
• InChI=1S/C19H13FN6O4/c20-11-2-1-3-13(6-11)26-18-17(23-24-26)19(28)25(9-21-18)8-16(27)22-12-4-5-14-15(7-12)30-10-29-14/h1-7,9H,8,10H2,(H,22,27)

• InChIKey:
• DVQYYPFYJAJXOF-UHFFFAOYSA-N

• N-(1,3-benzodioxol-5-yl)-2-[3-(3-fluorophenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide is a useful research compound. Its molecular formula is C19H13FN6O4 and its molecular weight is 408.349. The purity is usually 95%.

N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-4-[methyl(phenyl)sulfamoyl]benzamide

In Stock

• CAS RN:
• 330190-53-9

• Formula:
• C27H20Cl2N2O4S

• InChI:
• InChI=1S/C27H20Cl2N2O4S/c1-31(20-7-3-2-4-8-20)36(34,35)21-14-11-18(12-15-21)27(33)30-25-16-13-19(28)17-23(25)26(32)22-9-5-6-10-24(22)29/h2-17H,1H3,(H,30,33)

• InChIKey:
• YJPKVHBYOGOOIP-UHFFFAOYSA-N

• N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-4-[methyl(phenyl)sulfamoyl]benzamide is a useful research compound. Its molecular formula is C27H20Cl2N2O4S and its molecular weight is 539.4 g/mol. The purity is usually 95%.

4'-Carboethoxy-3-(3-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898790-53-9

• Formula:
• C19H20O3

• InChI:
• InChI=1S/C19H20O3/c1-3-22-19(21)17-10-8-16(9-11-17)18(20)12-7-15-6-4-5-14(2)13-15/h4-6,8-11,13H,3,7,12H2,1-2H3

• InChIKey:
• QBRSIHOHQWCIHF-UHFFFAOYSA-N

• 4'-Carboethoxy-3-(3-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C19H20O3 and its molecular weight is 296.4 g/mol. The purity is usually 95%.

Diethyl 2-propyl-1-((2'-(1-trityl-1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-imidazole-4,5-dicarboxylate

Usually In Stock

• CAS RN:
• 144690-53-9

• Formula:
• C45H42N6O4

• InChI:
• InChI=1S/C45H42N6O4/c1-4-18-39-46-40(43(52)54-5-2)41(44(53)55-6-3)50(39)31-32-27-29-33(30-28-32)37-25-16-17-26-38(37)42-47-48-49-51(42)45(34-19-10-7-11-20-34,35-21-12-8-13-22-35)36-23-14-9-15-24-36/h7-17,19-30H,4-6,18,31H2,1-3H3

• InChIKey:
• LDLFZQYGXZMSMT-UHFFFAOYSA-N

• Diethyl 2-propyl-1-((2'-(1-trityl-1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-imidazole-4,5-dicarboxylate is a useful research compound. Its molecular formula is C45H42N6O4 and its molecular weight is 730.9 g/mol. The purity is usually 95%.

8-Chloroimidazo[1,2-a]pyrazine;hydrobromide

In Stock

• CAS RN:
• 937790-53-9

• Formula:
• C6H5BrClN3

• InChI:
• InChI=1S/C6H4ClN3.BrH/c7-5-6-9-2-4-10(6)3-1-8-5;/h1-4H;1H

• InChIKey:
• APVWPVMDIVZBKA-UHFFFAOYSA-N

• 8-Chloroimidazo[1,2-a]pyrazine;hydrobromide is a useful research compound. Its molecular formula is C6H5BrClN3 and its molecular weight is 234.48. The purity is usually 95%.

3-({[3-(3-Bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)-6-phenylpyridazine

In Stock

• CAS RN:
• 1111290-53-9

• Formula:
• C19H13BrN4OS

• InChI:
• InChI=1S/C19H13BrN4OS/c20-15-8-4-7-14(11-15)19-21-17(25-24-19)12-26-18-10-9-16(22-23-18)13-5-2-1-3-6-13/h1-11H,12H2

• InChIKey:
• YGINACVNVYNRNN-UHFFFAOYSA-N

• 3-({[3-(3-Bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)-6-phenylpyridazine is a useful research compound. Its molecular formula is C19H13BrN4OS and its molecular weight is 425.3. The purity is usually 95%.

3-(Azetidin-3-ylmethyl)-5-cyclohexyl-1,2,4-oxadiazole

In Stock

• CAS RN:
• 1784590-53-9

• Formula:
• C12H19N3O

• InChI:
• InChI=1S/C12H19N3O/c1-2-4-10(5-3-1)12-14-11(15-16-12)6-9-7-13-8-9/h9-10,13H,1-8H2

• InChIKey:
• LPVWGUTZCXMJCD-UHFFFAOYSA-N

• 3-(Azetidin-3-ylmethyl)-5-cyclohexyl-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C12H19N3O and its molecular weight is 221.3 g/mol. The purity is usually 95%.

2-Bromo-5-ethynylpyrimidine

In Stock

• CAS RN:
• 1797890-53-9

• Formula:
• C6H3BrN2

• InChI:
• InChI=1S/C6H3BrN2/c1-2-5-3-8-6(7)9-4-5/h1,3-4H

• InChIKey:
• PDYDYVSGJWJTSU-UHFFFAOYSA-N

• 2-Bromo-5-ethynylpyrimidine is a useful research compound. Its molecular formula is C6H3BrN2 and its molecular weight is 183.008. The purity is usually 95%.